![molecular formula C19H19N3O2 B1227380 1-[2-(Hydroxymethyl)-1-benzimidazolyl]-3-(1-indolyl)-2-propanol](/img/structure/B1227380.png)
1-[2-(Hydroxymethyl)-1-benzimidazolyl]-3-(1-indolyl)-2-propanol
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Overview
Description
1-[2-(hydroxymethyl)-1-benzimidazolyl]-3-(1-indolyl)-2-propanol is a member of indoles.
Scientific Research Applications
Synthesis and Characterization
- The compound is involved in the synthesis of various dyes and pigments, particularly bis-(1,2-dimethyl-3-indolyl)-hetarylmethane dyes, where the benzimidazolyl group plays a crucial role (Naef, 1981).
Interaction with DNA and Anticancer Properties
- Benzimidazole derivatives have been synthesized and shown to bind effectively to DNA, exhibiting substantial cytotoxic effects against various cancer cell lines, which is a promising avenue for cancer therapy research (Paul et al., 2015).
Catalytic and Enzymatic Model Studies
- Benzimidazole compounds serve as models for the active sites of hydrolytic metalloenzymes, contributing to understanding the structure and function of these enzymes (Aubry et al., 1995).
Anti-inflammatory Applications
- Certain indole derivatives, including benzimidazole, have demonstrated promising anti-inflammatory activities, offering potential therapeutic applications (Verma et al., 1994).
Metal Complex Formation and Biological Activity
- Benzimidazole derivatives form stable complexes with metals like zinc, which might exhibit biological activity, highlighting their potential in medicinal chemistry (Tavman, 2003).
Role in Intramolecular Reactions and Catalysis
- The benzimidazolyl group displays catalytic activity in intramolecular reactions, such as hydrolysis, influenced by inductive effects and hydrogen bonding (Dao & Chi, 1994).
Utility as Synthesis Intermediates
- Protected hydroxymethyl-benzimidazole derivatives are key intermediates for synthesizing a variety of functional molecules, including drugs and cosmetics (Katsuyama & Kubo, 2007).
Potential in Developing Neuroprotective Drugs
- Certain propanol derivatives with a benzimidazole moiety show potent neuroprotective activity, indicating potential use in treating neurological conditions like stroke (Seki et al., 2012).
properties
Molecular Formula |
C19H19N3O2 |
---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
1-[2-(hydroxymethyl)benzimidazol-1-yl]-3-indol-1-ylpropan-2-ol |
InChI |
InChI=1S/C19H19N3O2/c23-13-19-20-16-6-2-4-8-18(16)22(19)12-15(24)11-21-10-9-14-5-1-3-7-17(14)21/h1-10,15,23-24H,11-13H2 |
InChI Key |
WTGSVBSOJQMRQK-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CN2CC(CN3C4=CC=CC=C4N=C3CO)O |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2CC(CN3C4=CC=CC=C4N=C3CO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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